![molecular formula C16H17N5O3 B280339 6-(methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one](/img/structure/B280339.png)
6-(methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(Methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a variety of interesting properties, including its ability to interact with certain biological targets in the body. In
Mechanism of Action
The mechanism of action of 6-(Methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one involves its interaction with certain biological targets in the body. This compound has been found to inhibit the activity of protein kinases and phosphodiesterases, which play important roles in cell signaling and regulation. By inhibiting these targets, this compound can disrupt cellular processes and potentially lead to the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells in vitro, and has potential as an anti-cancer agent. It has also been shown to have activity against certain viral infections, including hepatitis C virus. Additionally, this compound has been found to have activity against certain inflammatory disorders, including asthma and rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(Methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one in lab experiments is its potential as an anti-cancer agent. This compound has been found to inhibit the growth of cancer cells in vitro, and has potential as a therapeutic agent for cancer treatment. Additionally, this compound has been found to have activity against certain viral infections and inflammatory disorders, making it a potentially useful tool for studying these conditions.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to have cytotoxic effects on certain cell lines, and may have adverse effects on healthy cells. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.
Future Directions
There are several future directions for research on 6-(Methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one. One direction is to further explore its potential as an anti-cancer agent, particularly in vivo studies. Another direction is to investigate its potential use in treating viral infections, such as hepatitis C virus. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound, as well as its potential use in treating inflammatory disorders.
Synthesis Methods
The synthesis of 6-(Methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one involves the reaction of 4-amino-6-methoxypyrimidine with 6-methoxy-4-methyl-2-nitroquinazoline in the presence of a reducing agent such as palladium on carbon. The resulting compound is then treated with formaldehyde to obtain the final product.
Scientific Research Applications
6-(Methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one has been studied for its potential use in scientific research, particularly in the field of drug discovery. This compound has been found to have activity against certain biological targets, including protein kinases and phosphodiesterases. It has been shown to inhibit the growth of cancer cells in vitro, and has potential as an anti-cancer agent.
Properties
Molecular Formula |
C16H17N5O3 |
---|---|
Molecular Weight |
327.34 g/mol |
IUPAC Name |
6-(methoxymethyl)-2-[(6-methoxy-4-methylquinazolin-2-yl)amino]-1H-pyrimidin-4-one |
InChI |
InChI=1S/C16H17N5O3/c1-9-12-7-11(24-3)4-5-13(12)19-15(17-9)21-16-18-10(8-23-2)6-14(22)20-16/h4-7H,8H2,1-3H3,(H2,17,18,19,20,21,22) |
InChI Key |
WAXYVYPTOXMGCW-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=C2C=C(C=CC2=NC(=N1)NC3=NC(=O)C=C(N3)COC)OC |
SMILES |
CC1=NC(=NC2=C1C=C(C=C2)OC)NC3=NC(=O)C=C(N3)COC |
Canonical SMILES |
CC1=C2C=C(C=CC2=NC(=N1)NC3=NC(=O)C=C(N3)COC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.